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Compound of Interest

N-methyl-N-nitroso-2-
Compound Name: ]
propanamine

cat. No.: B1595685

FOR IMMEDIATE USE BY QUALIFIED RESEARCHERS, SCIENTISTS, AND DRUG
DEVELOPMENT PROFESSIONALS.

This document provides critical safety protocols, personal protective equipment (PPE)
recommendations, and detailed operational and disposal plans for the handling of N-methyl-N-
nitroso-2-propanamine. This substance is a suspected carcinogen and requires strict
adherence to safety procedures to minimize exposure risk.

Hazard Identification and Chemical Properties

N-methyl-N-nitroso-2-propanamine is a flammable liquid and is harmful if swallowed, in
contact with skin, or inhaled.[1] It is classified as a carcinogen (Category 1B).[1] All personnel
must be thoroughly familiar with the hazards before handling this compound.

Table 1: Chemical and Physical Properties of N-methyl-N-nitroso-2-propanamine
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Property Value Source
CAS Number 30533-08-5 [21[31141[5]
Molecular Formula C4H10N20 [1112]14]
Molecular Weight 102.14 g/mol [2][4]
Boiling Point 87.6-87.9 °C (at 40 Torr) [6]
Density 0.9452 g/cm3 [6]

Table 2: GHS Hazard Information for N-methyl-N-nitroso-2-propanamine
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Hazard Class Pictogram Signal Word Hazard Statement
Flammable liquids H226: Flammable
Danger o
(Category 3) liquid and vapor[1]
Acute toxicity, oral _ H302: Harmful if
Warning
(Category 4) swallowed[1]
Acute toxicity, dermal ) H312: Harmful in
Warning ] ]
(Category 4) contact with skin[1]
Acute toxicity, .
) ) ] H332: Harmful if
inhalation (Category Warning )
inhaled[1]
4)
Carcinogenicity H350: May cause
Danger
(Category 1B) cancer[1]

Personal Protective Equipment (PPE)

Due to the carcinogenic nature of N-methyl-N-nitroso-2-propanamine, a comprehensive PPE
strategy is mandatory to prevent all routes of exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type

Specification

Rationale

Hand Protection

Butyl Rubber Gloves (double

gloving recommended)

Butyl rubber is recommended
for protection against nitro-
compounds.[7] Given the high
toxicity, double gloving
provides an additional layer of

safety.

Respiratory Protection

Full-face respirator with a
combination Organic Vapor
(OV) and P100 (particulate)

cartridge

This combination protects
against both the volatile
organic nature of the
compound and any potential
aerosols.[8][9][10] A full-face
respirator also provides eye

and face protection.

Eye Protection

Chemical safety goggles and a
face shield (if not using a full-

face respirator)

Protects against splashes and

vapors.

Skin and Body Protection

Disposable, solid-front
chemical-resistant gown with
tight-fitting cuffs over a lab

coat.

Provides a barrier against skin
contact. The disposable nature

prevents cross-contamination.

Foot Protection

Closed-toe shoes and

disposable shoe covers.

Protects feet from spills and
prevents the tracking of
contaminants outside the work

area.

Note: Specific breakthrough times for N-methyl-N-nitroso-2-propanamine with butyl rubber

gloves are not readily available. It is crucial to consult the glove manufacturer's specific

chemical resistance data. If manufacturer data is unavailable, gloves should be changed

immediately upon any suspected contact.

Safe Handling and Operational Plan
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All work with N-methyl-N-nitroso-2-propanamine must be conducted in a designated area
within a certified chemical fume hood.

Experimental Workflow
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Figure 1. Safe Handling Workflow for N-methyl-N-nitroso-2-propanamine.
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Disposal Plan

Disposal of N-methyl-N-nitroso-2-propanamine and all contaminated materials must be
handled as hazardous waste. A chemical degradation method is recommended for bulk
quantities and concentrated solutions.

Chemical Degradation Protocol

A recommended method for the destruction of N-nitroso compounds involves reduction with a
nickel-aluminum (Ni-Al) alloy in a basic solution. This method has been shown to be effective
for various N-nitroso compounds.

Experimental Protocol for Degradation:

Disclaimer: This is a general guideline based on available literature. It is imperative to conduct
a thorough risk assessment and a small-scale test reaction before proceeding with bulk
degradation.

o Preparation: In a chemical fume hood, prepare a reaction vessel of appropriate size to
accommodate the waste solution and the reagents, allowing for potential gas evolution. The
vessel should be equipped with a magnetic stirrer.

o Reagent Addition: For each volume of N-nitroso compound waste, cautiously add an equal
volume of a 5 M potassium hydroxide (KOH) solution.

o Degradation: While stirring the basic waste solution, slowly add an excess of nickel-
aluminum alloy powder in small portions. The reaction is exothermic and will generate
hydrogen gas. Ensure adequate ventilation and avoid sources of ignition.

e Reaction Time: Continue stirring the mixture at room temperature. The degradation time will
vary depending on the concentration of the N-nitroso compound. It is recommended to stir
for a minimum of 24 hours.

« Verification of Destruction (Optional but Recommended): If analytical capabilities are
available (e.g., GC-MS), a sample of the reaction mixture can be carefully quenched and
analyzed to confirm the absence of the N-nitroso compound.
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o Neutralization and Disposal: Once the degradation is complete, cautiously neutralize the
basic solution with a suitable acid (e.g., hydrochloric acid). The final, neutralized solution and
the solid nickel and aluminum residues should be disposed of as hazardous waste according

to institutional and local regulations.

Disposal Workflow
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Figure 2. Disposal Workflow for N-methyl-N-nitroso-2-propanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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